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Compound of Interest

Compound Name: Icafolin-methyl!

Cat. No.: B15606773

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of Icafolin-methyl, a novel herbicide developed by Bayer CropScience.
This document is intended for researchers, scientists, and professionals involved in drug
development and crop protection.

Chemical Identity and Structure

Icafolin-methyl is an active ingredient belonging to the isoxazolin carboxamide chemical class.
[1][2] It is a pro-herbicide that is metabolized in plants to its active form, Icafolin, a carboxylic
acid.[1][3]

IUPAC Name: methyl (2RS,4RS)-4-({[(5S)-3-(3,5-difluorophenyl)-5-vinyl-4,5-dihydroisoxazol-5-
ylJcarbonyl}amino)tetrahydrofuran-2-carboxylate[4]

CAS Number: 2254752-21-9[5]
Chemical Formula: CisH1sF2N20s[4]
Molecular Weight: 380.34 g/mol [5]
Chemical Structure:

l_Icafolin-methyl Chemical Structure
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(Image Credit: MedChemEXxpress)

Physicochemical Properties

A summary of the known physicochemical properties of Icafolin-methyl is presented in the
table below. Further data will be incorporated as it becomes publicly available.

Property Value Reference
Melting Point Data not available
Boiling Point Data not available
Vapor Pressure Data not available
Water Solubility Data not available
pKa Data not available

Octanol-Water Partition
Coefficient (Log P)

Data not available

Biological Activity and Mode of Action

Icafolin-methyl is a plant-specific inhibitor of tubulin polymerization.[1][2] It is hydrolyzed in
planta to its active metabolite, Icafolin, which then binds to 3-tubulin, disrupting the formation of
microtubules.[5] This interference with the cytoskeleton leads to an arrest of the cell cycle,
ultimately causing the cessation of growth and death of the weed.[1]

Signaling Pathway: Inhibition of Tubulin Polymerization

The following diagram illustrates the mechanism of action of Icafolin-methyl at the cellular
level.
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Caption: Mechanism of action of Icafolin-methyl in plant cells.

Herbicidal Spectrum and Application

Icafolin-methyl is a broad-spectrum herbicide with strong post-emergence activity and some
residual activity.[1][2] It is effective against a wide range of economically important
monocotyledonous and dicotyledonous weeds, including biotypes resistant to other herbicide
classes.[1] Bayer has indicated that it is intended for use in various crops, including soybeans,

cereals, pulses, and oilseed crops, as well as in fruit and nut trees.[6]

A study on the herbicidal efficacy of Icafolin-methyl and Icafolin at an application rate of 30 g
ha—* demonstrated high efficacy against a spectrum of 24 mono- and dicotyledonous weed

species.[3]
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Synthesis

The synthesis of Icafolin-methyl involves a multi-step process. A general overview of the
synthetic route is provided below. For a detailed experimental protocol, refer to the cited
literature.

Synthetic Pathway Overview

Icafolin-methyl Synthesis

Step (a, b, ) Step (d, e) Step (g, h) Step (i)

ECJ

Click to download full resolution via product page
Caption: Generalized synthetic workflow for Icafolin-methyl.

Key Reagents and Conditions (based on a published synthesis of Icafolin and Icafolin-
methyl):[7]

e (a) NaOAc, NH20H-HCI, EtOH, Room Temperature
e (b) NCS, DMF, 50 °C

« (c) NaHCOs3, i-PrOH, 50 °C
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e (d) (CF3S02)20, pyridine, DCM, 0 °C

e (e) DBU, DMA, Room Temperature

e (g) 2 N NaOH in water, MeOH, Room Temperature
e (h) T3P, NEts, ether, DCM, Room Temperature

e (i) 2 N NaOH in water, MeOH, Room Temperature (Note: This step in the referenced diagram
leads to Icafolin, not Icafolin-methyl. Esterification would be the final step to yield Icafolin-
methyl).

Experimental Protocols

Tubulin Polymerization Inhibition Assay (General
Protocol)

This protocol provides a general framework for assessing the inhibitory effect of compounds
like Icafolin-methyl on tubulin polymerization in vitro. The assay is based on monitoring the
change in absorbance or fluorescence as tubulin polymerizes into microtubules.

Materials:

Purified tubulin (e.g., from porcine brain or plant sources)

e General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgClz, 0.5 mM EGTA)
e GTP solution (100 mM)

e Glycerol

e Test compound (Ilcafolin-methyl) dissolved in DMSO

» Positive control (e.g., colchicine, oryzalin)

» Negative control (DMSO)

e 96-well microplate (UV-transparent or black for fluorescence)
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» Temperature-controlled microplate reader
Procedure:
o Prepare a stock solution of the test compound and controls in DMSO.

e Onice, prepare the tubulin polymerization reaction mixture containing General Tubulin
Buffer, GTP, and glycerol.

e Add the appropriate volume of the test compound, positive control, or negative control to the
wells of the microplate.

« Initiate the polymerization by adding the cold tubulin solution to each well.
» Immediately place the plate in a microplate reader pre-warmed to 37°C.

e Measure the absorbance at 340 nm or fluorescence (e.g., with a fluorescent reporter) at
regular intervals for a defined period (e.g., 60 minutes).

e Analyze the data by plotting absorbance/fluorescence versus time. The inhibition of
polymerization is observed as a decrease in the rate and extent of the signal increase
compared to the negative control.

Experimental Workflow: Tubulin Polymerization Assay
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Tubulin Polymerization Assay Workflow
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Caption: Workflow for a typical tubulin polymerization inhibition assay.

Toxicological and Environmental Fate Data

Detailed quantitative toxicological and environmental fate data for Icafolin-methyl are not yet
widely available in the public domain. Preliminary information suggests a favorable safety and
sustainability profile, with rapid degradation in aerobic soils.[8] Bayer has submitted registration
applications under a reduced-risk status.[6] This section will be updated as more data from
regulatory agencies becomes accessible.
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Conclusion

Icafolin-methyl represents a significant development in herbicide technology, offering a novel
mode of action for the control of a broad spectrum of weeds, including those with resistance to
existing herbicides. Its uniqgue mechanism of inhibiting tubulin polymerization in plants provides
a valuable new tool for integrated weed management strategies. Further research into its
physicochemical properties, detailed biological interactions, and environmental profile will
continue to be of high interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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